Cas no 1307225-06-4 ((3R)-3-amino-3-(2-methylphenyl)propanamide)

• Product Name: (3R)-3-amino-3-(2-methylphenyl)propanamide
• CAS No: 1307225-06-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5706425
• PubChem ID: 29060020
• Update Time: 2025-06-07

(3R)-3-amino-3-(2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1307225-06-4
• EN300-1287278
• CS-0292776
• (R)-3-Amino-3-(o-tolyl)propanamide
• (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANAMIDE
• Benzenepropanamide, β-amino-2-methyl-, (βR)-
• (3R)-3-amino-3-(2-methylphenyl)propanamide

• Inchi： 1S/C10H14N2O/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H2,12,13)/t9-/m1/s1
• InChI Key： PAUYVGZYLILRKV-SECBINFHSA-N
• SMILES： O=C(C[C@H](C1C=CC=CC=1C)N)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±37.0 °C(Predicted)
• pka: 16.22±0.40(Predicted)

Additional information on (3R)-3-amino-3-(2-methylphenyl)propanamide

Professional Introduction to (3R)-3-amino-3-(2-methylphenyl)propanamide (CAS No. 1307225-06-4)

(3R)-3-amino-3-(2-methylphenyl)propanamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its Chemical Abstracts Service (CAS) number 1307225-06-4, has garnered attention due to its structural complexity and potential biological activities. The compound features a chiral center at the proline-like moiety, which is a critical factor in determining its pharmacological properties. The presence of an amide group and a substituted aromatic ring further enhances its relevance in drug discovery and development.

The structural framework of (3R)-3-amino-3-(2-methylphenyl)propanamide consists of a propyl chain with an amine functional group at one end and a phenyl ring substituted with a methyl group at the other. This specific arrangement imparts unique physicochemical properties that make it a valuable candidate for further investigation. The molecule's solubility, stability, and interaction with biological targets are all influenced by this intricate structure.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. (3R)-3-amino-3-(2-methylphenyl)propanamide has been studied for its potential role in inhibiting enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. Its chiral nature allows for the exploration of enantiomeric effects, which can significantly influence the compound's efficacy and safety profile.

One of the most compelling aspects of (3R)-3-amino-3-(2-methylphenyl)propanamide is its potential as a scaffold for drug design. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications to the aromatic ring or the amide group can alter the compound's binding affinity to target proteins, leading to improved therapeutic outcomes. These studies highlight the importance of (3R)-3-amino-3-(2-methylphenyl)propanamide as a building block in medicinal chemistry.

The synthesis of (3R)-3-amino-3-(2-methylphenyl)propanamide presents both challenges and opportunities for chemists. The need for precise stereocontrol during its preparation underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic approaches not only enhance the yield but also improve the overall quality of the final product.

Recent advancements in computational chemistry have further facilitated the study of (3R)-3-amino-3-(2-methylphenyl)propanamide. Molecular modeling and docking studies have provided valuable insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential side effects and optimize drug-like properties, thereby accelerating the drug discovery process.

The pharmacological profile of (3R)-3-amino-3-(2-methylphenyl)propanamide has been evaluated through both in vitro and in vivo experiments. In cell-based assays, it has demonstrated promising activity against several disease-related targets, including kinases and transcription factors. Animal models have provided additional evidence of its therapeutic potential, particularly in conditions where modulation of these targets is beneficial.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceuticals like (3R)-3-amino-3-(2-methylphenyl)propanamide. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets stringent quality standards. Additionally, preclinical safety studies are essential to assess potential toxicities before human trials can commence.

The future prospects for (3R)-3-amino-3-(2-methylphenyl)propanamide are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to expand its utility in treating various diseases by exploring new synthetic routes and pharmacological targets. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel treatments that benefit patients worldwide.

In conclusion, (3R)-3-amino-3-(2-methylphenyl)propanamide (CAS No. 1307225-06-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with its potential biological activities, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.